2,2,2-trifluoro-N'-(6-fluoropyridin-2-yl)acetohydrazide
Overview
Description
Mechanism of Action
Target of Action
The primary target of GNF-Pf-2463 is the PfMFR3 , an orphan apicomplexan transporter predicted to encode a member of the major facilitator superfamily (MFS) . This protein is found in the parasite Plasmodium falciparum, which causes malaria .
Mode of Action
GNF-Pf-2463 interacts with its target, PfMFR3, in a way that affects the parasite’s resistance to certain antimalarial compounds . Specifically, mutations in PfMFR3 have been found to decrease sensitivity to GNF-Pf-2463 .
Biochemical Pathways
The biochemical pathways affected by GNF-Pf-2463 are related to the function of the mitochondrion in Plasmodium falciparum . PfMFR3, the target of GNF-Pf-2463, is localized to the parasite’s mitochondrion . The compound’s interaction with PfMFR3 may affect mitochondrial transport and the action of antimalarial compounds that target the mitochondria .
Result of Action
The action of GNF-Pf-2463 results in decreased sensitivity of Plasmodium falciparum to certain antimalarial compounds . This effect is believed to be due to the compound’s interaction with PfMFR3, which plays roles in mitochondrial transport and drug resistance .
Action Environment
It is known that the compound’s effectiveness can be influenced by genetic factors, such as mutations in the pfmfr3 gene .
Advantages and Limitations for Lab Experiments
One of the major advantages of 2,2,2-trifluoro-N'-(6-fluoropyridin-2-yl)acetohydrazide is its potent antitumor activity against a wide range of cancer cell lines. This makes it a promising candidate for the development of new anticancer drugs. Another advantage of this compound is its anti-inflammatory and anti-oxidant properties, which make it a promising candidate for the treatment of various inflammatory diseases. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research and development of 2,2,2-trifluoro-N'-(6-fluoropyridin-2-yl)acetohydrazide. One area of research is the optimization of the synthesis method to improve the yield and purity of the product. Another area of research is the investigation of the mechanism of action of this compound, which could lead to the development of new drugs that target key enzymes involved in cell proliferation and inflammation. Additionally, future research could focus on the development of new formulations of this compound that improve its solubility and bioavailability in vivo. Finally, future research could focus on the evaluation of the safety and efficacy of this compound in clinical trials, which could lead to its approval as a new drug for the treatment of cancer and inflammatory diseases.
Conclusion:
In conclusion, this compound is a promising chemical compound that has gained significant attention in the field of scientific research. Its potent antitumor activity, anti-inflammatory and anti-oxidant properties, and potential applications in the field of medicinal chemistry make it a promising candidate for the development of new drugs for the treatment of cancer and inflammatory diseases. Further research is needed to fully understand the mechanism of action of this compound and to evaluate its safety and efficacy in clinical trials.
Scientific Research Applications
2,2,2-trifluoro-N'-(6-fluoropyridin-2-yl)acetohydrazide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent antitumor activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer cells. This compound has also been shown to have anti-inflammatory and anti-oxidant properties, which make it a promising candidate for the treatment of various inflammatory diseases.
properties
IUPAC Name |
2,2,2-trifluoro-N'-(6-fluoropyridin-2-yl)acetohydrazide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F4N3O/c8-4-2-1-3-5(12-4)13-14-6(15)7(9,10)11/h1-3H,(H,12,13)(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQBFRMZXKNAFAR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1)F)NNC(=O)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F4N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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